![molecular formula C8H16N2 B3247937 1-Azabicyclo[3.3.1]nonan-3-amine CAS No. 1824549-68-9](/img/structure/B3247937.png)
1-Azabicyclo[3.3.1]nonan-3-amine
Overview
Description
1-Azabicyclo[3.3.1]nonan-3-amine, commonly known as quinuclidin-3-amine, is a heterocyclic organic compound that has been widely studied for its potential applications in medicinal chemistry. This compound is a bicyclic amine with a nitrogen atom in the ring, which makes it an important building block for the synthesis of various drugs and biologically active molecules.
Scientific Research Applications
Synthesis and Chemical Reactions
1-Azabicyclo[3.3.1]nonan-3-amine is involved in various synthesis and chemical reaction processes. For example, condensation with hydroxylamine and hydrazine hydrate produces corresponding oximes, hydrazones, and azines. Reductive amination in the presence of sodium triacetoxyhydridoborate forms 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines, further converted to dihydrochlorides (Moskalenko & Boev, 2009). Additionally, the synthesis of 2-thia-4-azabicyclo[3.3.1]non-3-en-3-amine, a lipophilic analogue of NO-synthase inhibitor, demonstrates the compound's potential in medicinal chemistry (Zefirova et al., 2013).
Pharmacological Potential
The compound and its derivatives have been studied for various pharmacological properties. One study reports the preparation of functionalized 9-azabicyclo[3.3.1]nonane derivatives for use in combinatorial and parallel syntheses of natural-like products (Duan et al., 2021). Another study synthesized derivatives for potential analgesic properties (Iriepa et al., 1999). Additionally, the synthesis and antiarrhythmic properties of novel 3-selena-7-azabicyclo[3.3.1]nonanes suggest cardiovascular applications (Thompson et al., 1987).
Analytical Applications
1-Azabicyclo[3.3.1]nonan-3-amine is also used in analytical chemistry, as demonstrated by the development of a high-performance liquid chromatographic method for separating its isomers (Krishna et al., 2009).
properties
IUPAC Name |
1-azabicyclo[3.3.1]nonan-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c9-8-4-7-2-1-3-10(5-7)6-8/h7-8H,1-6,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCTCPDDJWQBCMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CN(C1)C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azabicyclo[3.3.1]nonan-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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